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Compound of Interest

Compound Name: GW-870086

Cat. No.: B1672549 Get Quote

Technical Support Center: GW-870086
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals experiencing solubility

issues with GW-870086 in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What are the general solubility properties of GW-870086?

GW-870086 is generally soluble in DMSO.[1][2] Published data indicates a solubility of at least

10 mM or ≥10 mg/mL in DMSO at 25°C.[1][3] It is slightly soluble in ethanol and methanol (0.1-

1 mg/ml).[1]

Q2: I'm having trouble dissolving GW-870086 in DMSO. What are the initial steps I should

take?

If you are encountering difficulties dissolving GW-870086, it is important to systematically

assess several factors. First, ensure that the compound and the solvent are at room

temperature before mixing.[4] It is also crucial to use a fresh, sealed bottle of anhydrous (dry)

DMSO to minimize water contamination, as DMSO is highly hygroscopic and absorbed

moisture can reduce its solvating power.[4][5] After adding the DMSO to the weighed

compound, vortex the solution vigorously for 2-5 minutes to ensure adequate mixing.[4]
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Q3: My GW-870086 powder is not dissolving even after vortexing. What further steps can I

take?

If vortexing alone is insufficient, you can try gentle heating and sonication.[5][6] Place the vial in

a 37°C water bath for 10-15 minutes.[4][6] Alternatively, brief sonication can help break up

aggregates and facilitate dissolution.[5][6] However, avoid excessive heat as it could potentially

degrade the compound.[4]

Q4: My GW-870086 dissolved initially in DMSO, but now I see crystals forming in the stock

solution. What could be the cause?

Precipitation from a DMSO stock solution can occur for several reasons:

Temperature Fluctuations: Storing the solution at a lower temperature than the preparation

temperature can lead to crystallization.

Freeze-Thaw Cycles: Repeatedly freezing and thawing your stock solution can increase the

likelihood of precipitation. It is often difficult to redissolve crystals once they have formed.[4]

Water Absorption: If the vial is not sealed tightly, DMSO can absorb moisture from the air

over time, which decreases its solvating capacity and can cause the compound to

precipitate.[4]

Supersaturation: It's possible the initial solution was supersaturated and the compound is

now crystallizing out over time.[4] It is often recommended to use freshly prepared solutions.

[4]

Q5: My GW-870086/DMSO stock is clear, but the compound precipitates when I dilute it into

my aqueous cell culture medium. How can I prevent this?

This is a common issue known as "salting out" or precipitation upon solvent change.[5] To

mitigate this, avoid diluting the concentrated DMSO stock directly into the aqueous buffer. The

recommended method is to perform serial dilutions of the stock solution in DMSO first to create

intermediate concentrations.[5] Then, add the final, most diluted DMSO solution to your pre-

warmed cell culture medium and mix immediately and thoroughly.[6][7] This gradual decrease

in DMSO concentration helps to keep the compound in solution.[5] For most cell lines, the final

DMSO concentration in the culture medium should be kept at or below 0.1% to avoid cytotoxic
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effects, though this can be cell-line dependent.[5][6] Always include a vehicle control (medium

with the same final DMSO concentration) in your experiments.[6]

Data Presentation
Table 1: Physicochemical Properties of GW-870086

Property Value Reference

Molecular Formula C₃₁H₃₉F₂NO₆ [1][3]

Molecular Weight 559.64 g/mol [3]

Appearance Solid [1]

CAS Number 827319-43-7 [1][3]

Table 2: Solubility of GW-870086

Solvent Solubility Temperature Reference

DMSO ≥ 10 mM 25°C [3]

DMSO ≥ 10 mg/mL Not Specified [1]

Ethanol
0.1 - 1 mg/mL (Slightly

soluble)
Not Specified [1]

Methanol
0.1 - 1 mg/mL (Slightly

soluble)
Not Specified [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM GW-870086 Stock Solution in DMSO

Preparation: Allow the vial of GW-870086 powder and a sealed bottle of anhydrous DMSO to

equilibrate to room temperature.

Weighing: Carefully weigh out the desired amount of GW-870086 powder in a sterile

microcentrifuge tube or vial. For example, to prepare 1 mL of a 10 mM stock solution, weigh
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out 5.596 mg of GW-870086 (Molecular Weight = 559.64 g/mol ).

Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the GW-
870086 powder. In this example, add 1 mL of DMSO.

Agitation: Tightly cap the vial and vortex vigorously for 2-5 minutes.[4]

Visual Inspection: Visually inspect the solution against a light source to ensure that all the

powder has dissolved and the solution is clear.

Troubleshooting: If the compound has not fully dissolved, proceed to Protocol 2.

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.[8] Store the aliquots at -20°C or -80°C as recommended.

[3][9] For in-solvent storage, -80°C is recommended for longer-term stability (up to 6 months

to a year).[3][9]

Protocol 2: Troubleshooting Poor Dissolution of GW-870086 in DMSO

Gentle Warming: Place the vial containing the GW-870086/DMSO mixture in a 37°C water

bath for 10-15 minutes.[4][6] Periodically vortex the vial during this time.

Sonication: If warming is ineffective, place the vial in a sonicator bath for 5-10 minutes.[5] Be

careful not to overheat the sample.

Re-inspection: After warming or sonication, visually inspect the solution again for clarity.

Dilution: If the compound still does not dissolve, it's possible the desired concentration

exceeds its solubility limit under your specific conditions. Consider preparing a more dilute

stock solution (e.g., 5 mM or 1 mM).[5]
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Caption: Simplified signaling pathway of GW-870086.
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Caption: Troubleshooting workflow for GW-870086 solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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